4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide
Description
“4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide” is a chemical compound with the molecular formula C16H17NO2 . It has an average mass of 255.312 Da and a monoisotopic mass of 255.125931 Da .
Synthesis Analysis
The synthesis of benzamide derivatives, which includes compounds like “4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide”, can be achieved through direct condensation of carboxylic acids and amines . This reaction can be performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth .
Molecular Structure Analysis
The molecular structure of “4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide” can be analyzed using various spectroscopic techniques . For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule .
Chemical Reactions Analysis
The chemical reactions involving “4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide” can be analyzed using various techniques . For instance, the reaction of this compound with sodium borohydride can be studied .
Physical And Chemical Properties Analysis
“4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide” has a density of 1.1±0.1 g/cm3, a boiling point of 452.9±38.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.1 mmHg at 25°C . It also has an enthalpy of vaporization of 71.2±3.0 kJ/mol and a flash point of 227.7±26.8 °C .
Future Directions
The future directions for the research and development of “4-methoxy-N-(4-{[(2-phenylethyl)amino]carbonyl}phenyl)benzamide” could include exploring its potential applications in the pharmaceutical industry . Further studies could also focus on improving the synthesis process and understanding its mechanism of action in more detail.
properties
IUPAC Name |
4-[(4-methoxybenzoyl)amino]-N-(2-phenylethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-28-21-13-9-19(10-14-21)23(27)25-20-11-7-18(8-12-20)22(26)24-16-15-17-5-3-2-4-6-17/h2-14H,15-16H2,1H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXXEFXTDBPRHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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